Cas no 64358-81-2 (Nonanoic acid,6,8-dimercapto-)

• Product Name: Nonanoic acid,6,8-dimercapto-
• CAS No: 64358-81-2
• MF: C₉H₁₈O₂S₂
• MW: 222.368020534515
• CID: 514382
• PubChem ID: 191731
• Update Time: 2025-04-19

Nonanoic acid,6,8-dimercapto- Chemical and Physical Properties

Names and Identifiers

• Nonanoic acid,6,8-dimercapto-
• 6,8-bis(sulfanyl)nonanoic acid

• Inchi： 1S/C9H18O2S2/c1-7(12)6-8(13)4-2-3-5-9(10)11/h7-8,12-13H,2-6H2,1H3,(H,10,11)
• InChI Key： OWZIOKWAYYCJHJ-UHFFFAOYSA-N
• SMILES： SC(CC(C)S)CCCCC(=O)O

Computed Properties

• Exact Mass: 222.07494
• Monoisotopic Mass: 222.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.3Ų

Experimental Properties

• Density: 1.108
• Boiling Point: 366.3°Cat760mmHg
• Flash Point: 175.3°C
• Refractive Index: 1.52
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids